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Compound of Interest

Compound Name: Methyl nonadecanoate

Cat. No.: B154468 Get Quote

The safe and compliant disposal of laboratory chemicals is a critical aspect of research and

development. This guide provides detailed procedural information for the proper disposal of

methyl nonadecanoate, ensuring the safety of laboratory personnel and adherence to

environmental regulations.

Safety and Handling Profile
Methyl nonadecanoate is a fatty acid methyl ester.[1] According to safety data sheets, it is not

classified as a hazardous substance under the Globally Harmonized System (GHS).[2][3] It is

not known to have irritating effects on the skin or eyes, nor is it a sensitizer.[2] Despite its non-

hazardous classification, it is essential to follow standard laboratory safety protocols, including

wearing appropriate personal protective equipment (PPE) when handling this chemical.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of methyl nonadecanoate are

summarized in the table below.
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Property Value

CAS Number 1731-94-8[2]

EC Number 217-056-9[2]

Molecular Formula C20H40O2[3][4]

Molecular Weight 312.53 g/mol

Appearance Crystalline solid[4]

Melting Point 39-40 °C (102.2-104 °F)[2]

Flash Point >113 °C (>235.4 °F)[2]

Density 0.84 g/cm³ at 20 °C (68 °F)[2]

Solubility

Soluble in organic solvents like ethanol, DMSO,

and dimethylformamide (DMF).[4] Sparingly

soluble in aqueous buffers.[4]

Step-by-Step Disposal Procedures
The appropriate disposal method for methyl nonadecanoate depends on whether it is pure or

mixed with other substances, as well as the quantity to be disposed of.

Scenario 1: Pure, Uncontaminated Methyl
Nonadecanoate
For small quantities of pure methyl nonadecanoate, safety data sheets suggest that it can be

disposed of with household waste.[2][5] However, it is crucial to consult and adhere to local and

institutional regulations, which may have specific requirements.

Protocol:

Regulatory Confirmation: Before proceeding, confirm with your institution's Environmental

Health and Safety (EHS) department that disposal of small quantities of non-hazardous

chemicals with regular waste is permitted.
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Container Preparation: Ensure the original container is empty, with as little residue as

possible.

Label Defacement: Completely remove or deface any chemical labels on the container to

prevent misidentification.[6]

Final Disposal: Dispose of the empty container in the regular trash.[6]

Scenario 2: Contaminated or Large Quantities of Methyl
Nonadecanoate
If methyl nonadecanoate is contaminated with hazardous substances or if you are disposing

of large quantities, it must be treated as chemical waste.

Protocol:

Waste Identification: Classify the waste. Since pure methyl nonadecanoate is not

hazardous, the hazard classification will depend on the contaminants. The waste mixture

should be handled according to the hazards of the most hazardous component.

Containerization:

Use a chemically compatible container for waste collection. Plastic containers are often

preferred.[7]

The container must be in good condition, with a secure, leak-proof closure.[8]

Ideally, use the original container if it is intact and suitable.[9]

Labeling:

Clearly label the waste container with "Hazardous Waste" (or as required by your

institution), the full chemical names of all components, and their approximate

concentrations.

Include the date when the waste was first added to the container.

Storage:
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Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[7][9]

Ensure the container is kept closed except when adding waste.[7]

Store incompatible waste types separately to prevent dangerous reactions.[9] For

example, keep acids and bases in separate containment.[9]

Disposal Request:

Once the container is full or you have reached the accumulation time limit (often up to 12

months for partially filled containers), contact your institution's EHS or hazardous waste

collection program to arrange for pickup.[7][10]

Do not pour chemical waste down the sink or drain.[6][10]

Evaporation of chemical waste, even in a fume hood, is not a permissible disposal

method.[6][10]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
nonadecanoate.
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Start: Methyl Nonadecanoate for Disposal

Is the waste contaminated with
hazardous substances?

Is it a small quantity?

No

Treat as Chemical Waste

YesConsult Institutional EHS Policy

Yes

No

Does policy permit disposal
of non-hazardous solids in regular trash?

Procedure:
1. Deface container label.

2. Dispose of empty container in regular trash.

Yes No

Procedure:
1. Use a labeled, compatible container.

2. Store in a Satellite Accumulation Area.
3. Keep container closed.

4. Request pickup from EHS.

Click to download full resolution via product page

Caption: Decision workflow for methyl nonadecanoate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b154468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

